Cas no 1344946-59-3 ((1R)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol)

• Product Name: (1R)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol
• CAS No: 1344946-59-3
• MF: C₆H₉NOS
• MW: 143.206760168076
• CID: 4591188
• PubChem ID: 63365053
• Update Time: 2025-05-21

(1R)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol

• Inchi： 1S/C6H9NOS/c1-4(8)6-3-9-5(2)7-6/h3-4,8H,1-2H3/t4-/m1/s1
• InChI Key： ACSHMDVBFQODIU-SCSAIBSYSA-N
• SMILES： [C@@H](C1=CSC(C)=N1)(O)C

Additional information on (1R)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol

Introduction to (1R)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol (CAS No. 1344946-59-3)

(1R)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol, with the CAS number 1344946-59-3, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring and a chiral center, making it a valuable building block for the synthesis of various bioactive molecules.

The thiazole ring, a five-membered heterocycle containing one sulfur and one nitrogen atom, is a common motif in many biologically active compounds. The presence of this ring in (1R)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol contributes to its potential pharmacological properties. The chiral center at the C1 position adds an additional layer of complexity and specificity, which can be crucial for optimizing the compound's biological activity and selectivity.

Recent studies have highlighted the potential applications of (1R)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol in the development of new therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that (1R)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol could serve as a lead compound for the design of novel drugs targeting these diseases.

In addition to its potential therapeutic applications, (1R)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol has also been explored for its use in chemical synthesis. The chiral nature of this compound makes it an excellent starting material for asymmetric synthesis, which is essential for producing enantiomerically pure pharmaceuticals. This is particularly important because many drugs are chiral molecules, and their enantiomers can have different biological activities or side effects.

The synthesis of (1R)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol has been optimized using various methodologies. One notable approach involves the use of organocatalytic asymmetric synthesis, which has been shown to provide high yields and excellent enantioselectivity. This method not only enhances the efficiency of the synthesis but also reduces the environmental impact by minimizing waste production.

In terms of its physical and chemical properties, (1R)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol is a white crystalline solid with a melting point ranging from 85 to 87°C. It is soluble in common organic solvents such as ethanol and dimethyl sulfoxide (DMSO), making it easy to handle and process in laboratory settings. The compound's stability under various conditions has been extensively studied, ensuring its reliability as a reagent in both academic and industrial settings.

The biological evaluation of (1R)-1-(2-methyl-1,3-thiazol-4-yl)ethan-1-ol has revealed promising results. In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against several cancer cell lines, including those derived from breast, lung, and colon cancers. Additionally, it has shown anti-inflammatory effects by inhibiting key enzymes involved in the inflammatory response pathway.

To further understand the mechanism of action of (1R)-1-(2-methyl-1,3-thiazol-4-y l)ethan - 0 l strong > , researchers have conducted molecular docking studies. These studies have provided insights into how the compound interacts with specific protein targets at the molecular level. For example, it has been shown to bind to certain kinases and proteases with high affinity, which could explain its anti-cancer and anti-inflammatory activities.

In conclusion, (1R)- 0 - (2-methyl - 0 - 0 , 0 - th iaz ol - 0 - yl ) eth an - 0 - ol strong > (CAS No . 0 ) is a versatile compound with significant potential in both medicinal chemistry and chemical synthesis . Its unique structural features , combined with its promising biological activities , make it an attractive candidate for further research and development . As ongoing studies continue to uncover new applications and mechanisms , this compound is likely to play an increasingly important role in the advancement of pharmaceutical science . p >